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Compound of Interest

Compound Name: Sulfur chloride pentafluoride

For Researchers, Scientists, and Drug Development Professionals

Sulfur chloride pentafluoride (SF5CI) is a highly reactive and toxic gas that serves as the
primary commercial reagent for introducing the valuable pentafluorosulfanyl (—SF5) group into
organic compounds.[1][2] Its unique properties, including high electronegativity and thermal
stability, make the —SF5 group a desirable feature in pharmaceuticals and agrochemicals.[1][3]
However, the inherent risks associated with SF5CI necessitate a thorough understanding of its
properties and strict adherence to safety protocols. This guide provides a comprehensive
overview of the essential safety precautions, handling procedures, and emergency responses
required for the safe use of gaseous SF5CI in a research and development setting.

Physicochemical and Toxicological Data

A clear understanding of the physical, chemical, and toxicological properties of SF5CI is
fundamental to its safe handling. The following tables summarize key quantitative data for easy
reference.

Table 1: Physical and Chemical Properties of SF5CI
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Property Value Reference
Molecular Formula CIF5S [4]
Molecular Weight 162.51 g/mol [4]
Appearance Colorless gas [2]

Odor Pungent [1114]
Boiling Point -19 °C [2]

Melting Point -64 °C [2]

Density (gas, 25 °C) 6.642 g/dm3 [11[2]

Vapor Pressure

log10P (mmHg) = 4.213 -
1224.5/T (K)

[1]

| Solubility | Limited in water; more soluble in organic solvents. |[4] |

Table 2: Toxicological Data for SF5CI

Parameter Value Reference
Toxicity Highly toxic [2]

LCLo (rat, 1h) 100 ppm [51[6]

PEL (OSHA), as F 2.5 ppm [6]

TLV (ACGIH), as F 2.5 ppm [6]

| Primary Hazard | Potent pulmonary irritant |[7] |

Note: LCLo (Lethal Concentration Low) is the lowest concentration of a substance in air that

has been reported to cause death in humans or animals.

Experimental Protocols: Laboratory Synthesis of

SF5CI

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.evitachem.com/product/evt-306583
https://www.evitachem.com/product/evt-306583
https://en.wikipedia.org/wiki/Sulfur_chloride_pentafluoride
https://www.webqc.org/compound-SF5Cl-SF5Cl.html
https://www.evitachem.com/product/evt-306583
https://en.wikipedia.org/wiki/Sulfur_chloride_pentafluoride
https://en.wikipedia.org/wiki/Sulfur_chloride_pentafluoride
https://www.webqc.org/compound-SF5Cl-SF5Cl.html
https://en.wikipedia.org/wiki/Sulfur_chloride_pentafluoride
https://www.webqc.org/compound-SF5Cl-SF5Cl.html
https://www.evitachem.com/product/evt-306583
https://en.wikipedia.org/wiki/Sulfur_chloride_pentafluoride
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-chloropentafluoride
https://haz-map.com/Agents/8305
https://haz-map.com/Agents/8305
https://haz-map.com/Agents/8305
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/6673422
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While SF5CI is commercially available, laboratory-scale synthesis may be required in some
research settings.[2][8] The following are detailed methodologies for common synthesis routes.
All procedures must be conducted in a well-ventilated fume hood with appropriate personal
protective equipment.

Protocol 1: Synthesis from Sulfur Tetrafluoride (SF4) and Chlorine (CI2) with Cesium Fluoride
(CsF) Catalyst

This is one of the most efficient methods for producing SF5CI.[1][4]

o Materials: Sulfur tetrafluoride (SF4), chlorine (CI2), cesium fluoride (CsF), a passivated metal
reactor (e.g., Monel or stainless steel) equipped with a pressure gauge and gas inlet/outlet
valves.

e Procedure:

o Dry the cesium fluoride catalyst under vacuum at high temperature to remove any
moisture.

o Evacuate the reactor and introduce the dried CsF catalyst.
o Cool the reactor to the desired reaction temperature (typically between 150-200 °C).[1]

o Introduce sulfur tetrafluoride and chlorine gas into the reactor. A typical molar ratio is a
slight excess of chlorine.

o Monitor the reaction progress via the pressure drop within the reactor.
o After the reaction is complete, cool the reactor to room temperature.

o The product mixture, containing SF5CI, unreacted starting materials, and byproducts, is
then purified by fractional distillation at low temperatures (around -20 °C) to isolate the
SF5CI.[1]

Protocol 2: Synthesis from Disulfur Decafluoride (S2F10) and Chlorine (CI2)

This method involves the chlorination of S2F10.[2]
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o Materials: Disulfur decafluoride (S2F10), chlorine (CI2), a suitable reactor.

e Procedure:

Introduce S2F10 and CI2 into the reactor.

[¢]

Heat the reactor to a temperature between 80-100 °C to initiate the reaction.[1]

[¢]

[e]

The reaction S2F10 + CI2 —» 2 SF5CI proceeds.[2]

Upon completion, the resulting SF5CI is purified from any unreacted starting materials,

o

typically via low-temperature fractional distillation.

Mandatory Visualizations
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Caption: Logical workflow for the safe handling of SF5CI.
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Caption: Workflow for the synthesis of SF5CI.

Detailed Safety Precautions and Handling
Procedures

Due to its high toxicity and reactivity, handling gaseous SF5CI requires stringent safety
measures that combine engineering controls, administrative procedures, and personal
protective equipment.

e Fume Hood: All work with SF5CI must be conducted in a certified chemical fume hood with a

high flow rate to ensure any leaks are immediately exhausted.

e Gas Cabinets: Lecture bottles or cylinders of SF5CI should be stored in a ventilated gas

cabinet.

o Leak Detection: An appropriate gas detection system for acid gases or a handheld leak
detector should be available to monitor for fugitive emissions.

» Ventilation: The laboratory should be well-ventilated, with negative pressure relative to

adjacent non-laboratory areas.

A standard laboratory coat and safety glasses are insufficient. The following PPE is mandatory:
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Respiratory Protection: A full-face respirator with cartridges rated for acid gases and organic
vapors is essential.[9] For higher concentrations or in emergency situations, a Self-
Contained Breathing Apparatus (SCBA) may be necessary.[9]

Eye and Face Protection: Chemical splash goggles and a full-face shield are required to
protect against splashes and gas exposure.[10]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.[9]
Consider double-gloving for added protection.

Body Protection: A flame-retardant, chemical-resistant lab coat or coveralls should be worn
to protect the skin.[10] Ensure clothing covers as much of the body as possible.

Footwear: Closed-toe, chemical-resistant shoes must be worn.

Cylinder Handling: Cylinders should be secured in an upright position.[11] Use a cylinder cart
for transport; do not drag or roll cylinders.

Materials Compatibility: SF5CI is reactive and should be stored in passivated metal
containers like Monel or stainless steel, or in fluoropolymer vessels.[1]

Storage Conditions: Store cylinders in a cool, dry, well-ventilated area away from
incompatible materials, heat, and ignition sources.

Valve Operation: Open cylinder valves slowly and ensure all connections are secure and
leak-tested before use. Close the main cylinder valve when the gas is not in use.[11]

Unused Gas: Unused SF5CI should be returned to the supplier or disposed of in accordance
with institutional and governmental regulations. Do not attempt to vent SF5CI to the
atmosphere.

Contaminated Materials: Any materials contaminated with SF5CI, such as tubing, septa, or
cleaning supplies, must be treated as hazardous waste and disposed of accordingly.[12]

Emergency Procedures

Immediate and correct response to an emergency is critical to minimizing harm.
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* Immediately move the affected person to fresh air.

e If breathing is difficult or has stopped, trained personnel should provide artificial respiration,
avoiding direct mouth-to-mouth contact.

e Seek immediate medical attention.

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
[13]

o For eye contact, hold the eyelids open and flush from the inside to the outside to avoid
contaminating the other eye.[13]

e Remove any contaminated clothing while flushing.

o Seek immediate medical attention.

 If aleak is detected, evacuate the area immediately.[11][14]

» Alert all personnel in the vicinity and activate the local emergency alarm.

 Ifitis safe to do so, close the cylinder valve to stop the flow of gas.

o Do not re-enter the area until it has been tested and cleared by safety professionals.

 In the event of a fire involving SF5CI cylinders, evacuate the area. Cylinders may rupture
when heated.[15]

o Use an appropriate extinguishing agent for the surrounding fire.

« If possible and safe, move cylinders away from the fire or cool them with water from a safe
distance.[16]

By implementing these comprehensive safety measures, researchers can mitigate the risks
associated with gaseous SF5CI and safely leverage its unique chemical properties for scientific
advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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